5-fluoro-2-(4-{2-methyl-5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperazin-1-yl)pyrimidine

• IUPAC Name: 4-[4-(5-fluoropyrimidin-2-yl)piperazin-1-yl]-2-methyl-6,7-dihydro-5H-cyclopenta[d]pyrimidine
• InChI: InChI=1S/C16H19FN6/c1-11-20-14-4-2-3-13(14)15(21-11)22-5-7-23(8-6-22)16-18-9-12(17)10-19-16/h9-10H,2-8H2,1H3
• InChI Key: GLBCBNPRDUGXQO-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(CCC2)C(=N1)N3CCN(CC3)C4=NC=C(C=N4)F
• Molecular Formula: C16H19FN6
• Molecular Weight: 314.36 g/mol
• CAS No.: 2640977-63-3

Description

This compound features a pyrimidine core substituted with a fluorine atom at position 5 and a piperazine-linked cyclopenta[d]pyrimidine moiety at position 2. The cyclopenta[d]pyrimidine ring system is fused, rigid, and bicyclic, contributing to enhanced binding affinity in hydrophobic pockets of biological targets. The methyl group at position 2 of the cyclopenta[d]pyrimidine likely improves metabolic stability by reducing oxidative degradation . The piperazine linker facilitates interactions with polar residues in target proteins, while the fluorine atom enhances electronegativity and may influence pharmacokinetic properties such as membrane permeability and half-life .

Biological Activity

5-Fluoro-2-(4-{2-methyl-5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperazin-1-yl)pyrimidine is a novel compound of interest in medicinal chemistry due to its unique structural features, which include a pyrimidine core with a fluorine atom and a piperazine ring. This compound has shown potential biological activities that could be leveraged for therapeutic applications.

Chemical Structure and Properties

The molecular formula of 5-Fluoro-2-(4-{2-methyl-5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperazin-1-yl)pyrimidine is $C_{16}H_{19}FN_{6}$ with a molecular weight of approximately 314.36 g/mol. Its structure includes:

• A pyrimidine base.
• A piperazine substituent.
• A cyclopenta[d]pyrimidine moiety.

This combination of structural elements suggests diverse reactivity and biological activity profiles.

Anticancer Potential

Research indicates that compounds similar to 5-fluoro-2-(4-{2-methyl-5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperazin-1-yl)pyrimidine exhibit significant anticancer properties. For instance, derivatives of 5-fluoro-2'-deoxyuridine have been shown to inhibit the growth of murine leukemia cells (L5178Y), demonstrating cytostatic effects comparable to established chemotherapeutics . The potential for this compound to act similarly warrants further exploration.

The biological activity of this compound may involve the inhibition of key enzymes involved in nucleotide synthesis. For example, compounds that share structural similarities often target thymidylate synthase, an enzyme critical for DNA synthesis and repair. This inhibition can lead to apoptosis in rapidly dividing cancer cells.

In Vitro Studies

In vitro assays have demonstrated that related compounds can inhibit cell proliferation in various cancer cell lines. For instance:

• Cell Line : NIH-3T3 (mouse fibroblast).
• Assay Type : MTT assay.
• Findings : Compounds exhibited IC50 values indicating effective cytotoxicity at low concentrations (typically below 50 µM).

Structure-Activity Relationship (SAR)

The structural components of 5-fluoro-2-(4-{2-methyl-5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperazin-1-yl)pyrimidine contribute significantly to its biological activity. The presence of the fluorine atom and the cyclopentane ring enhances lipophilicity and potentially increases cellular uptake.

Table 1: Summary of Biological Activities

Activity Type	Related Compound	IC50 Value (µM)	Reference
Anticancer	5-Fluoro derivatives	<50
Enzyme Inhibition	Thymidylate synthase inhibitors	Not specified
Cytotoxicity	NIH-3T3 Cell Line	<50

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogs with Cyclopenta[d]Pyrimidine Moieties

2.1.1 2-Cyclopropyl-4-(4-{2-Methyl-5H,6H,7H-Cyclopenta[d]Pyrimidin-4-yl}Piperazin-1-yl)-6-(Trifluoromethyl)Pyrimidine (BK65732)

• Structural Differences : Replaces the fluorine at position 5 with a trifluoromethyl group and introduces a cyclopropyl substituent at position 2 of the pyrimidine core.
• Cyclopropyl adds steric bulk, which may improve target selectivity by restricting conformational flexibility.
• Molecular Weight : 404.432 (vs. ~380–390 estimated for the target compound), suggesting higher lipophilicity .

2.1.2 2-(4-{2-tert-Butyl-5H,6H,7H-Cyclopenta[d]Pyrimidin-4-yl}Piperazin-1-yl)-4-(Trifluoromethyl)Pyrimidine (BK49533)

• Structural Differences : Substitutes the methyl group on the cyclopenta[d]pyrimidine with a tert-butyl group.
• Impact: The bulky tert-butyl group enhances hydrophobic interactions but may reduce solubility and oral bioavailability.

Piperazine-Linked Compounds with Heterocyclic Cores

2.2.1 Ipatasertib (C24H32ClN5O2)

• Structural Differences: Contains a chlorophenyl group and a propan-2-yl amino side chain instead of the pyrimidine-fluorine substitution.
• Impact :
  • The chlorophenyl group increases steric and electronic effects, likely improving kinase inhibition (e.g., AKT inhibitors).
  • The hydroxyl group on the cyclopenta[d]pyrimidine may enhance hydrogen bonding but introduce metabolic vulnerability .

2.2.2 2-(5-Fluoropyridin-3-yl)-7-(Piperazin-1-yl)-4H-Pyrido[1,2-a]Pyrimidin-4-one

• Structural Differences: Replaces the cyclopenta[d]pyrimidine with a pyrido[1,2-a]pyrimidinone core.
• kinase targets). Fluorine on pyridine retains electronegativity but in a distinct spatial arrangement .

Substituent-Specific Comparisons

Compound Name	Core Structure	Key Substituents	Molecular Weight	Notable Properties
Target Compound	Pyrimidine + Cyclopenta[d]pyrimidine	5-Fluoro, 2-Methyl	~380–390 (est.)	Balanced solubility/binding affinity
BK65732	Pyrimidine + Cyclopenta[d]pyrimidine	6-Trifluoromethyl, 2-Cyclopropyl	404.432	High metabolic stability, lower solubility
BK49533	Pyrimidine + Cyclopenta[d]pyrimidine	4-Trifluoromethyl, 2-tert-Butyl	406.4479	Enhanced hydrophobicity
Ipatasertib	Cyclopenta[d]pyrimidine + Piperazine	Chlorophenyl, Hydroxyl, Propan-2-yl	458.003	Kinase inhibition, moderate solubility

Research Findings and Trends

• Metabolism : Hydroxylation of the cyclopenta[d]pyrimidine ring (as seen in ) is a common metabolic pathway, but the methyl group in the target compound may slow this process compared to tert-butyl or unsubstituted analogs .
• Computational Predictions: Compounds with rigid bicyclic cores (e.g., cyclopenta[d]pyrimidine) show superior docking scores in kinase pockets compared to monocyclic systems .